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Compound of Interest

Compound Name: Ethyl vinyl sulfide

Cat. No.: B1216831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for ethyl
vinyl sulfide (CH₂=CHSCH₂CH₃), a key building block in organic synthesis. The following

sections detail its characteristic nuclear magnetic resonance (NMR) and infrared (IR)

spectroscopic properties, offering valuable data for compound identification, purity assessment,

and structural elucidation in research and development settings.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for determining the structure of organic molecules.

The ¹H and ¹³C NMR spectra of ethyl vinyl sulfide provide a detailed map of the hydrogen and

carbon atoms within the molecule.

¹H NMR Spectroscopy
The proton NMR spectrum of ethyl vinyl sulfide exhibits distinct signals corresponding to the

vinyl and ethyl groups. The spectrum is typically recorded in deuterated chloroform (CDCl₃) at a

frequency of 399.65 MHz.

Table 1: ¹H NMR Spectroscopic Data for Ethyl Vinyl Sulfide
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Chemical Shift (δ)
[ppm]

Multiplicity
Coupling Constant
(J) [Hz]

Assignment

6.36 Doublet of Doublets 16.8, 9.6 =CH-S

5.19 Doublet 16.8 =CH₂ (trans)

5.10 Doublet 9.6 =CH₂ (cis)

2.72 Quartet 7.4 -S-CH₂-

1.31 Triplet 7.4 -CH₃

Data sourced from publicly available spectral databases.

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum provides information on the different carbon environments in

ethyl vinyl sulfide.

Table 2: ¹³C NMR Spectroscopic Data for Ethyl Vinyl Sulfide

Chemical Shift (δ) [ppm] Assignment

132.0 =CH-S

110.0 =CH₂

29.5 -S-CH₂-

14.8 -CH₃

Data sourced from publicly available spectral databases.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation. The IR spectrum of ethyl vinyl sulfide shows

characteristic absorption bands for the vinyl and alkyl sulfide moieties.
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Table 3: Infrared (IR) Absorption Data for Ethyl Vinyl Sulfide

Wavenumber (cm⁻¹) Assignment

3080 =C-H stretch

2965, 2925, 2870 C-H stretch (alkyl)

1585 C=C stretch

1450, 1375 C-H bend (alkyl)

960 =C-H bend (trans)

680 C-S stretch

Data represents typical values for vinyl sulfides and may vary slightly based on experimental

conditions.

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above.

¹H and ¹³C NMR Spectroscopy
Sample Preparation: A small amount of ethyl vinyl sulfide (typically 5-10 mg for ¹H NMR,

20-50 mg for ¹³C NMR) is dissolved in approximately 0.6-0.7 mL of deuterated chloroform

(CDCl₃). The solution is then transferred to a 5 mm NMR tube.

Instrument Setup: The NMR spectrometer is tuned to the appropriate frequency for the

nucleus being observed (¹H or ¹³C). Standard acquisition parameters are set, including the

spectral width, number of scans, and relaxation delay. For ¹³C NMR, proton decoupling is

typically employed to simplify the spectrum.

Data Acquisition: The prepared sample is placed in the spectrometer, and the data is

acquired. The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed to obtain

the frequency-domain spectrum. Phase correction and baseline correction are applied to the
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spectrum. Chemical shifts are referenced to the residual solvent peak (CDCl₃ at 7.26 ppm for

¹H and 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy
Sample Preparation (Neat Liquid): A drop of ethyl vinyl sulfide is placed between two salt

plates (e.g., NaCl or KBr) to form a thin liquid film.

Instrument Setup: A background spectrum of the clean salt plates is recorded.

Data Acquisition: The salt plates containing the sample are placed in the sample holder of

the IR spectrometer, and the spectrum is recorded. The instrument measures the

transmission or absorbance of infrared radiation as a function of wavenumber.

Data Processing: The final spectrum is typically presented as percent transmittance versus

wavenumber (cm⁻¹).

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the analysis of the spectroscopic data

of ethyl vinyl sulfide.
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Caption: Workflow of Spectroscopic Data Analysis.

To cite this document: BenchChem. [Spectroscopic Profile of Ethyl Vinyl Sulfide: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216831#spectroscopic-data-of-ethyl-vinyl-sulfide-h-
nmr-c-nmr-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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